Cas no 82000-57-5 (Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate)

• Product Name: Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate
• CAS No: 82000-57-5
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• CID: 1023723
• PubChem ID: 12955259
• Update Time: 2025-04-20

Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate
• 3-methyl-Thieno[2,3-c]isothiazole-5-carboxylic acid ethyl ester
• ethyl 3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
• Ethyl3-methylthieno[2,3-c]isothiazole-5-carboxylate
• DTXSID00513862
• 82000-57-5
• AMY36663
• FT-0732963
• DB-075805

• Inchi： 1S/C9H9NO2S2/c1-3-12-9(11)7-4-6-5(2)14-10-8(6)13-7/h4H,3H2,1-2H3
• InChI Key： VNGBTOOLBDSNIO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C(C)SN=C12

Computed Properties

• Exact Mass: 227.00747088g/mol
• Monoisotopic Mass: 227.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazoles